1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene

• IUPAC Name: 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene
• InChI: InChI=1S/C19H24O3/c1-19(2,3)17-10-5-6-11-18(17)22-13-12-21-16-9-7-8-15(14-16)20-4/h5-11,14H,12-13H2,1-4H3
• InChI Key: BUBJVTSBPSBWKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1OCCOC2=CC=CC(=C2)OC
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol

Description

1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene, also known as TBMEB, is a synthetic compound that is widely used in scientific research. It has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene is believed to act by binding to specific proteins and altering their activity. It has been shown to bind to a variety of proteins, including transcription factors, kinases, and phosphatases. By binding to these proteins, 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene can affect their activity and alter the downstream biological processes that they regulate.
Biochemical and Physiological Effects
1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as protein kinases and phosphatases, which play important roles in cellular signaling pathways. 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene has also been shown to modulate the expression of certain genes, including those involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene is its specificity for certain proteins. By selectively binding to specific proteins, 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene can be used to investigate the role of these proteins in various biological processes. However, one limitation of 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene is that its effects can be difficult to interpret, as it can affect multiple downstream processes.

Future Directions

There are several future directions for research on 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene. One area of interest is the development of more specific analogs of 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene that can selectively target specific proteins. Another area of interest is the use of 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene in combination with other compounds to investigate the effects of multiple proteins on biological processes. Finally, the use of 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene in animal models could provide valuable insights into its potential therapeutic applications.

Synthesis Methods

1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene is synthesized through a multi-step process that involves the reaction of tert-butylbenzene with 3-methoxyphenol to form 1-tert-butyl-3-methoxybenzene. This intermediate is then reacted with 2-(2-bromoethoxy)ethanol to form 1-tert-butyl-2-(2-bromoethoxy)-3-methoxybenzene. Finally, this compound is reacted with sodium methoxide to form 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene.

Scientific Research Applications

1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene has a wide range of scientific research applications. It has been used to study the effects of various biological processes, such as the regulation of gene expression, protein-protein interactions, and protein-DNA interactions. 1-tert-butyl-2-[2-(3-methoxyphenoxy)ethoxy]benzene has also been used to investigate the role of certain enzymes in disease progression and to identify potential drug targets.